Cas no 2248259-94-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate
• CAS No: 2248259-94-9
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 6030118
• PubChem ID: 165730151
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519111
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate
• 2248259-94-9

• Inchi： 1S/C19H22N2O5/c1-12(2)11-16(22)20-10-6-5-9-15(20)19(25)26-21-17(23)13-7-3-4-8-14(13)18(21)24/h3-4,7-8,12,15H,5-6,9-11H2,1-2H3
• InChI Key： USKFQHIRLVUUHI-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCN1C(CC(C)C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate

Introduction to Compound CAS No. 2248259-94-9: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate (CAS No. 2248259-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate is composed of a central isoindoline core with a dioxo group at positions 1 and 3. The piperidine ring is substituted with a 1-(3-methylbutanoyl) group at the C-2 position. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate has been extensively studied in recent years. One common approach involves the reaction of an appropriate piperidine derivative with a substituted acid chloride or anhydride. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis method using microwave-assisted conditions. This method not only enhances the efficiency of the reaction but also reduces the formation of side products, making it suitable for large-scale production.

In terms of biological properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate has shown promising results in various in vitro and in vivo studies. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and TNF-alpha. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate has also been investigated for its potential as an antitumor agent. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK. The selective toxicity to cancer cells while sparing normal cells makes it an attractive candidate for further preclinical and clinical evaluation.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methylbutanoyl)piperidine-2-carboxylate has also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1-(3-methylbutanoyl)piperidine - 2 - carboxylate (CAS No. 2248259 - 94 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.